Cas no 3933-94-6 (4-Phenoxybiphenyl)

• Product Name: 4-Phenoxybiphenyl
• CAS No: 3933-94-6
• MF: C₁₈H₁₄O
• MW: 246.303164958954
• CID: 311025
• PubChem ID: 77986
• Update Time: 2025-04-19

4-Phenoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4-phenoxy-
• 1-phenoxy-4-phenylbenzene
• 1,1'-Biphenyl,4-phenoxy
• 1,4-phenoxy
• 4-biphenyl phenyl ether
• 4-Biphenylyl phenyl ether
• 4-Phenoxybiphenyl
• 4-phenylbiphenyl ether
• 4-phenylphenyl phenyl ether
• biphenyl-4-yl-phenyl ether
• Biphenyl-4-yl-phenyl-aether
• Ether,4-biphenylyl phenyl
• p-Diphenyl phenyl ether
• Phenoxy-4-diphenyl
• T8UU6VJF7V
• 4-BiphenylylphenylA currencyther
• SCHEMBL403667
• CS-0452042
• 3933-94-6
• Ether, 4-biphenylyl phenyl
• GPOYJVWXGJBMOK-UHFFFAOYSA-N
• NSC66281
• 4-Phenoxy-1,1'-biphenyl #
• p-phenoxybiphenyl
• EINECS 223-504-4
• 4-phenoxy biphenyl
• FT-0755211
• NSC-66281
• DTXSID8073970
• NSC 66281
• AKOS024323115
• NS00030564
• MFCD00016573
• 4-Phenoxy-1,1'-biphenyl
• AI3-01013
• 1, 4-phenoxy-
• UNII-T8UU6VJF7V
• 4-Phenyloxybiphenyl
• 1,1'-Biphenyl, 4-phenoxy-

• Inchi： 1S/C18H14O/c1-3-7-15(8-4-1)16-11-13-18(14-12-16)19-17-9-5-2-6-10-17/h1-14H
• InChI Key： GPOYJVWXGJBMOK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.10400
• Monoisotopic Mass: 246.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.093
• Boiling Point: 374.8°Cat760mmHg
• Flash Point: 178.2°C
• Refractive Index: 1.602
• PSA: 9.23000
• LogP: 5.14590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers